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Compound of Interest

Compound Name: Spirilloxanthin

Cat. No.: B1238478 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Spirilloxanthin is readily available. The

following guidance is based on the known chemical properties of Spirilloxanthin and general

safety protocols for handling carotenoid compounds and powdered chemicals in a laboratory

setting. Researchers should always perform a risk assessment before handling any chemical

and consult with their institution's Environmental Health and Safety (EHS) department.

Spirilloxanthin is a carotenoid pigment found in various bacteria.[1] While specific toxicity data

is not available, it is prudent to handle it with care to minimize exposure. This guide provides

essential information for the safe handling, use, and disposal of Spirilloxanthin in a research

environment.

Chemical and Physical Properties
A summary of the known quantitative data for Spirilloxanthin is presented below.[1][2]

Property Value Source

Molecular Formula C42H60O2 PubChem[1]

Molecular Weight 596.9 g/mol PubChem[1]

CAS Number 34255-08-8 ChemicalBook[3]

Appearance Deep red crystals ChemicalBook[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1238478?utm_src=pdf-interest
https://www.benchchem.com/product/b1238478?utm_src=pdf-body
https://www.benchchem.com/product/b1238478?utm_src=pdf-body
https://www.benchchem.com/product/b1238478?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Spirilloxanthin
https://www.benchchem.com/product/b1238478?utm_src=pdf-body
https://www.benchchem.com/product/b1238478?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Spirilloxanthin
https://commonchemistry.cas.org/detail?cas_rn=34255-08-8
https://pubchem.ncbi.nlm.nih.gov/compound/Spirilloxanthin
https://pubchem.ncbi.nlm.nih.gov/compound/Spirilloxanthin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31370534.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31370534.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
When handling Spirilloxanthin, especially in its solid, powdered form, appropriate personal

protective equipment should be worn to prevent skin and eye contact, and inhalation.[4][5][6]

PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

recommended to prevent skin

contact. Always inspect gloves

for tears or holes before use.

[5]

Eye Protection Safety glasses or goggles

Wear safety glasses with side

shields or chemical splash

goggles to protect against

airborne powder and

accidental splashes.[4][5]

Body Protection Lab coat

A long-sleeved lab coat should

be worn to protect skin and

clothing from contamination.

Respiratory Protection Dust mask or respirator

When handling the powdered

form, a NIOSH-approved dust

mask or respirator is

recommended to prevent

inhalation of fine particles.

Work in a well-ventilated area

or under a chemical fume

hood.[5]

Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling Spirilloxanthin, ensure the workspace is clean and

uncluttered. Have all necessary PPE readily available and properly fitted.
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Weighing and Aliquoting: Whenever possible, handle powdered Spirilloxanthin in a

chemical fume hood or a designated area with local exhaust ventilation to minimize

inhalation exposure. Use a spatula or other appropriate tools to transfer the powder. Avoid

creating dust clouds.

Solution Preparation: When dissolving Spirilloxanthin, add the solvent to the powder slowly

to avoid splashing. Spirilloxanthin is soluble in solvents such as chloroform, petroleum

ether, and acetone.[3]

Spill Cleanup: In the event of a spill, carefully sweep up the powdered material, avoiding dust

generation. Place the spilled material and any contaminated cleaning materials into a sealed

container for disposal. Clean the spill area with an appropriate solvent and decontaminate

surfaces.

Disposal Plan:

Waste Collection: All disposable materials contaminated with Spirilloxanthin, including

gloves, wipes, and containers, should be collected in a designated and clearly labeled

hazardous waste container.

Waste Disposal: Dispose of Spirilloxanthin waste in accordance with local, state, and

federal regulations. Consult your institution's EHS department for specific guidance on

chemical waste disposal.

Experimental Protocols
While no specific experimental protocols for handling Spirilloxanthin were found, general

procedures for working with carotenoids can be applied. Carotenoids are sensitive to light,

oxygen, and heat. Therefore, it is recommended to store Spirilloxanthin in a cool, dark place,

preferably under an inert atmosphere.[3] When preparing solutions, use freshly distilled

solvents and protect the solution from light by using amber vials or by wrapping the container in

aluminum foil.

For the purification of Spirilloxanthin, chromatographic methods using a column of calcium

carbonate and calcium hydroxide mixture or deactivated alumina have been described.[3]

Elution is typically performed with a mixture of benzene and methanol.[3]
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Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of

Spirilloxanthin.

Safe Handling and Disposal of Spirilloxanthin
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Caption: Workflow for the safe handling and disposal of Spirilloxanthin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Spirilloxanthin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238478#personal-protective-equipment-for-
handling-spirilloxanthin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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